(2E)-1-(3-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15BrO3/c1-20-16-8-4-5-12(17(16)21-2)9-10-15(19)13-6-3-7-14(18)11-13/h3-11H,1-2H3/b10-9+
• InChI Key: ZBUBOPCZLPAZRU-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=CC(=O)C2=CC(=CC=C2)Br
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C/C(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C17H15BrO3
• Molecular Weight: 347.2 g/mol
• CAS No.: 358656-12-9

Description

Molecular Structure Analysis

The molecular formula of this compound is C17H15BrO3. It has a molecular weight of 347.2. The structure includes a bromophenyl group, a dimethoxyphenyl group, and a prop-2-en-1-one group.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 347.2. Other physical and chemical properties like melting point, boiling point, density, and toxicity information can be found on chemical databases.

Scientific Research Applications

Structural Analysis and Molecular Interactions

• Molecular Structure and Weak Interactions: Research on similar compounds, such as (E)-1-(2-Bromophenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one, revealed the presence of weak intermolecular interactions, including C—H⋯O, C—H⋯Br, and π–π stacking, contributing to their stability and potential applications in designing new materials with specific properties (Jasinski et al., 2010).
• Crystal Packing and Halogen Bonding: The analysis of crystal packing in derivatives has highlighted the significance of putative halogen bonds CBr⋯O, indicating their role in the molecular arrangement and potential applications in crystal engineering (Kumar et al., 2018).

Optical and Electronic Properties

• Nonlinear Optical (NLO) Material: A novel organic NLO material was synthesized, showcasing transparency in the visible region and potential as an efficient NLO crystal. This highlights its applicability in optical limiting and other photonic devices (Shruthi et al., 2017).
• Optical Limiting and Electronic Devices: Investigations into the nonlinear refractive index of chalcone derivatives have demonstrated their promise in optical limiting applications. The materials exhibit significant optical nonlinearity, suggesting their suitability for low-power optical devices (Henari & Asiri, 2011).

Molecular Interactions and Stability

• Hirshfeld Surface Analysis: The Hirshfeld surface analysis of chalcone derivatives provides insights into the nature of intermolecular interactions, which are crucial for understanding the material's stability and interactions within crystals. This analysis is vital for the design of materials with specific characteristics (Prabhu, Upadhyaya, & Jayarama, 2017).

Antioxidant Activity

• Antioxidant Properties: The synthesis and characterization of methoxy- and hydroxyl-substituted amino chalcones have shown potential antioxidant activity, indicating their possible use in pharmaceutical applications (Sulpizio et al., 2016).